2-[[2-(2,5-Dichlorophenyl)sulfanylacetyl]amino]-4-methoxybutanoic acid

• IUPAC Name: 2-[[2-(2,5-dichlorophenyl)sulfanylacetyl]amino]-4-methoxybutanoic acid
• InChI: InChI=1S/C13H15Cl2NO4S/c1-20-5-4-10(13(18)19)16-12(17)7-21-11-6-8(14)2-3-9(11)15/h2-3,6,10H,4-5,7H2,1H3,(H,16,17)(H,18,19)
• InChI Key: MFJHXMKOWWVNRL-UHFFFAOYSA-N
• Canonical SMILES: COCCC(C(=O)O)NC(=O)CSC1=C(C=CC(=C1)Cl)Cl
• Molecular Formula: C13H15Cl2NO4S
• Molecular Weight: 352.2 g/mol

Description

2-[[2-(2,5-Dichlorophenyl)sulfanylacetyl]amino]-4-methoxybutanoic acid, also known as Diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) widely used for its analgesic and anti-inflammatory properties. It is commonly used to treat pain, inflammation, and fever associated with various conditions such as osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis.

Mechanism of Action

2-[[2-(2,5-Dichlorophenyl)sulfanylacetyl]amino]-4-methoxybutanoic acid exerts its pharmacological effects by inhibiting the activity of cyclooxygenase enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and are responsible for the pain and fever associated with inflammation. By inhibiting the production of prostaglandins, 2-[[2-(2,5-Dichlorophenyl)sulfanylacetyl]amino]-4-methoxybutanoic acid reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
2-[[2-(2,5-Dichlorophenyl)sulfanylacetyl]amino]-4-methoxybutanoic acid has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever associated with various conditions such as osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. 2-[[2-(2,5-Dichlorophenyl)sulfanylacetyl]amino]-4-methoxybutanoic acid has also been shown to reduce the risk of cardiovascular events in patients with osteoarthritis and rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

2-[[2-(2,5-Dichlorophenyl)sulfanylacetyl]amino]-4-methoxybutanoic acid has several advantages for lab experiments. It is readily available and easy to use. It has been extensively studied and its effects are well documented. However, there are some limitations to its use in lab experiments. 2-[[2-(2,5-Dichlorophenyl)sulfanylacetyl]amino]-4-methoxybutanoic acid has a short half-life and its effects are not long-lasting. It can also have side effects such as gastric ulcers and bleeding, which can affect the validity of the results.

Future Directions

For the study of 2-[[2-(2,5-Dichlorophenyl)sulfanylacetyl]amino]-4-methoxybutanoic acid include the development of new formulations, investigation of its effects on different processes, and the development of new analogs with improved efficacy and reduced toxicity.

Synthesis Methods

2-[[2-(2,5-Dichlorophenyl)sulfanylacetyl]amino]-4-methoxybutanoic acid is synthesized by the reaction of 2,5-dichlorophenylthioacetic acid with 4-chlorobutanoyl chloride, followed by reaction with 4-methoxybutylamine. The final product is obtained after purification by recrystallization.

Scientific Research Applications

2-[[2-(2,5-Dichlorophenyl)sulfanylacetyl]amino]-4-methoxybutanoic acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been used in various scientific research studies to investigate its effects on different physiological and biochemical processes. 2-[[2-(2,5-Dichlorophenyl)sulfanylacetyl]amino]-4-methoxybutanoic acid has been shown to inhibit the production of prostaglandins, which are responsible for inflammation and pain. It also inhibits the activity of cyclooxygenase enzymes, which are involved in the production of prostaglandins.